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An Application Note and Protocol for the Assembly of the AM-4668 2-Stage Climber in a Box

for FRC Robots.

Introduction
The AM-4668, also known as the 2-Stage Climber in a Box, is a mechanical assembly

designed for use in the FIRST Robotics Competition (FRC).[1][2][3] It provides a telescoping

mechanism to allow a robot to climb and hang on a bar, a common challenge in FRC games.[3]

This document provides a detailed protocol for the assembly of the AM-4668, intended for

teams and individuals participating in FRC. The mechanism utilizes a "spring out, winch back"

system, employing constant force springs for extension and a winch with Dyneema rope for

retraction.[3] The assembled weight of the 2-stage climber, without a motor or gearbox, is

approximately 6 pounds.[3]

Materials
The AM-4668 kit contains several sub-kits and individual components. The primary

components are listed below.

Component Kits:[3]
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Kit Name Product Number

Hook Kit am-4660

1.5 in. to 1.0 in. Tubing Bearing Kit am-4661

2.0 in. to 1.5 in. Tubing Bearing Kit am-4662

2.0 in. Winch Kit am-4664

Structural Components:[2][3]
Component Product Number Quantity

2" x 2" x 0.062" Aluminum

Square Tubing, 30 in.
am-4770-30 1

1.5" x 1.5" x 0.062" Aluminum

Square Tubing, 30 in.
am-4669-30 1

1.0" x 1.0" x 0.062" Aluminum

Square Tubing, 30 in.
am-4203-30 1

A comprehensive list of individual parts including fasteners, bearings, spacers, and plates can

be found in the official assembly guide.[2]

Experimental Protocol: Assembly of the AM-4668
This protocol details the step-by-step assembly of the AM-4668 2-Stage Climber in a Box. The

plates within the kits are designed to be used as drill guides for the aluminum tubing, requiring

no precision machining.[3]

I. Pre-Assembly of Major Components
Hook Assembly:

Align the two Hook Plates (am-4654) with five 1" long spacers (am-3876) positioned

between them.[4][5]
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Insert 10-32 x 1.5" socket head cap screws (SHCS) (am-1014) through the plates and

spacers, securing them with 10-32 nylock jam nuts (am-1063).[4][5] This initial assembly

will also serve as a drill guide.[4][5]

Winch Plate Assembly:

Align the two Winch Plates (am-4646) with four 2.0" 3/8 OD round spacers (am-1600).[2]

[4]

Loosely fasten the assembly with 10-32 screws and nylock nuts. This assembly will be

used as a drill guide for the outermost box tube.[4][5]

Bearing Plate Assemblies (1.5" to 1.0" and 2.0" to 1.5"):

For the 1.5" to 1.0" transition, align the two 1.5" Bearing Plates (am-4644) with four 1.5"

3/8 OD round spacers (am-1599).[1][2]

For the 2.0" to 1.5" transition, align the two 2.0" Bearing Plates (am-4645) with four 2.0"

3/8 OD round spacers (am-1600).[2]

Loosely add 10-32 screws and nuts to these assemblies, as they will also serve as drill

guides.[4][5]

II. Drilling of Box Tubes
General Drilling Tips: Ensure the drill bit is kept straight and perpendicular to the tube

surface. Avoid applying excessive pressure that could deform the tube. After drilling, remove

all chips and burrs from the inside and outside of the tubes.[2][5]

Drilling Process:

Use the pre-assembled Hook, Winch, and Bearing Plate assemblies as drill guides.

Clamp the guides onto the appropriate aluminum tubes at the designated locations as per

the assembly manual.[2][5]

Use a #7 (0.201") drill bit for the screw holes.[2][5]
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For the rope pass-through hole on the winch tube, first drill a pilot hole and then enlarge it

to approximately 1.125" using a step drill bit. Ensure the edges of this hole are smooth and

deburred.[2]

III. Final Assembly
Stage 1 Assembly (1.0" inside 1.5" tube):

Attach the constant force springs (am-4657) to the 1.0" tube using 10-32 x 0.375" patch

screws and nylock nuts. The screw head should be on the same side as the spring coil.[4]

Secure the Inside Slider Blocks (am-4629) and the 1.5" to 1.0" Bearing Plate Assembly to

the top of the 1.5" tube.[2]

Assemble the spacers, washers, and 608 bearings (am-4456) alongside the spring.[2]

Insert the 1.0" tube assembly into the 1.5" tube.

Stage 2 Assembly (1.5" inside 2.0" tube):

Repeat the process from Stage 1, using the 1.5" tube assembly and inserting it into the

2.0" tube. The 2.0" to 1.5" Bearing Plate Assembly will be used here.[2]

Winch and Hook Installation:

Attach the completed hook assembly to the end of the 1.0" box tube.[2]

Mount the winch assembly onto the 2.0" box tube.

Secure the 3 mm Dyneema rope to the winch spool and attach your chosen planetary

gearbox to the winch plates.[2][3] A 2-inch long 1/2-inch hex output shaft is recommended

for the gearbox.[3]

Assembly Workflow Diagram
The following diagram illustrates the logical flow of the assembly process for the AM-4668.

Assembly workflow for the AM-4668 Climber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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